Cas no 2306271-96-3 (1,1-dioxo-1λ?-thiaspiro[3.3]heptan-6-one)

• Product Name: 1,1-dioxo-1λ?-thiaspiro[3.3]heptan-6-one
• CAS No: 2306271-96-3
• MF: C₆H₈O₃S
• MW: 160.190920829773
• CID: 5269503
• Update Time: 2026-03-09

1,1-dioxo-1λ?-thiaspiro[3.3]heptan-6-one Chemical and Physical Properties

Names and Identifiers

• 1-thiaspiro[3.3]heptan-6-one 1,1-dioxide
• 1,1-dioxo-1λ?-thiaspiro[3.3]heptan-6-one

• Inchi： 1S/C6H8O3S/c7-5-3-6(4-5)1-2-10(6,8)9/h1-4H2
• InChI Key： GYFWVYXFWWENKX-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2(CC(=O)C2)CC1

Additional information on 1,1-dioxo-1λ?-thiaspiro[3.3]heptan-6-one

1,1-Dioxo-1λ? -Thiaspiro[3.3]Heptan-6-One: A Comprehensive Overview

The compound CAS No 2306271-96-3, also known as 1,1-dioxo-1λ? -thiaspiro[3.3]heptan-6-one, is a unique and intriguing molecule that has garnered significant attention in the field of organic chemistry due to its complex structure and potential applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, typically sulfur or oxygen in this case. The thiaspiro system in this molecule adds an additional layer of complexity, making it a subject of interest for researchers exploring novel chemical frameworks.

The structure of 1,1-dioxo-1λ? -thiaspiro[3.3]heptan-6-one consists of a seven-membered ring system with a sulfur atom at the spiro position, which is further substituted with a dioxo group and a ketone functional group. This arrangement not only imparts unique electronic properties but also opens up possibilities for various chemical transformations. Recent studies have highlighted the potential of such spiro compounds in drug design, where their rigid and compact structures can be advantageous for binding to specific biological targets.

One of the most notable aspects of this compound is its synthesis pathway. Researchers have employed various strategies to construct the thiaspiro framework, including oxidative coupling reactions and cyclization processes. The use of oxidizing agents such as iodine or other electrophilic reagents has been pivotal in achieving the desired dioxo functionality while maintaining the integrity of the spiro system. These methods have been optimized to improve yields and selectivity, making the synthesis more accessible for further exploration.

In terms of chemical reactivity, 1,1-dioxo-1λ? -thiaspiro[3.3]heptan-6-one exhibits interesting behavior under different reaction conditions. For instance, its ketone group can participate in nucleophilic additions or enolate formations, providing avenues for functional group interconversion and molecular diversification. Additionally, the sulfur atom in the spiro position can act as a nucleophile or undergo oxidation states depending on the reaction environment, further enhancing its versatility as a building block in organic synthesis.

Recent advancements in computational chemistry have also shed light on the electronic properties and stability of this compound. Density functional theory (DFT) calculations have revealed that the spiro sulfur atom plays a critical role in stabilizing the molecule through resonance effects and partial double bonding character. This insight has been instrumental in predicting reactivity trends and guiding experimental designs for new synthetic routes.

Another area where CAS No 2306271-96-3 has shown promise is in materials science. Its rigid structure and potential for self-assembly make it a candidate for applications in supramolecular chemistry and nanotechnology. Researchers are exploring how these properties can be harnessed to develop novel materials with tailored physical and chemical properties.

In conclusion, 1,1-dioxo-1λ? -thiaspiro[3.3]heptan-6-one represents a fascinating example of how complex molecular architectures can lead to innovative solutions in chemistry and related fields. With ongoing research into its synthesis, reactivity, and applications, this compound continues to be a focal point for scientists aiming to push the boundaries of organic chemistry.